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Compound of Interest

Compound Name: 4-Bromobenzenesulfonyl fluoride

Cat. No.: B1281337 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical reagents like 4-Bromobenzenesulfonyl fluoride is of paramount importance. This

guide provides essential, immediate safety protocols, logistical information, and step-by-step

procedures for handling, storage, and disposal to ensure laboratory safety and operational

integrity.

Hazard and Safety Summary
4-Bromobenzenesulfonyl fluoride is a corrosive chemical that requires careful handling to

prevent severe skin burns and eye damage.[1][2] Adherence to the following safety information

is critical.
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Identifier Value

CAS Number 498-83-9[3]

Molecular Formula C₆H₄BrFO₂S[3]

Molecular Weight 239.06 g/mol [3]

Physical State Solid[1][4]

Melting Point 60-65°C[1]

GHS Pictogram GHS05: Corrosive[1][4]

Signal Word Danger[1][4]

Hazard Statement
H314: Causes severe skin burns and eye

damage[1][2][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling 4-Bromobenzenesulfonyl fluoride.

[5] Engineering controls, such as a certified chemical fume hood, must be used.[5] An eyewash

station and safety shower must be readily accessible in the immediate work area.[5][6]
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PPE Category Specification Rationale & Standard

Eye & Face
Chemical safety goggles and a

full-face shield.

Protects against splashes and

vapors that can cause severe

eye damage.[1][5] Use

equipment tested and

approved under government

standards like NIOSH (US) or

EN 166 (EU).[5]

Skin & Body

Chemical-resistant gloves

(e.g., Neoprene). Flame-

resistant lab coat. Full-length

pants and closed-toe shoes.

Provides protection against

skin contact, which can cause

severe burns.[1][6] Gloves

should be inspected for

integrity before each use.[5]

Respiratory

Use only in a well-ventilated

area, preferably within a

certified chemical fume hood.

Prevents irritation of the

respiratory tract by dust or

vapors.[1][5]

Operational Plans: Handling, Storage, and Disposal
Safe Handling Protocol

Preparation: Before handling, ensure all required PPE is donned correctly and that a

chemical fume hood is operational. Confirm the location and functionality of the nearest

safety shower and eyewash station.[5][6]

Handling: Conduct all work with 4-Bromobenzenesulfonyl fluoride inside a certified

chemical fume hood to minimize inhalation exposure.[5] Avoid creating dust.[7] Do not

breathe dust, fumes, or vapors.[1]

Contact Avoidance: Avoid all contact with skin, eyes, and clothing.[6]

Hygiene: Wash hands thoroughly after handling the compound.[1] Do not eat, drink, or

smoke in the work area.[1]

Storage Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://fluorochem.co.uk/product/F618605/
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://fluorochem.co.uk/product/F618605/
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://fluorochem.co.uk/product/F618605/
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.benchchem.com/product/b1281337?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sulfamoyl_Fluoride.pdf
https://www.chemicalbook.com/msds/4-fluorobenzenesulfonyl-fluoride.htm
https://fluorochem.co.uk/product/F618605/
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://fluorochem.co.uk/product/F618605/
https://fluorochem.co.uk/product/F618605/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2]

Atmosphere: Some suppliers recommend storing under an inert atmosphere at room

temperature.[4] Others recommend storage at -20°C.[3] Always follow the storage

instructions provided by the specific supplier.

Security: Store the chemical in a locked-up area to restrict access to authorized personnel

only.[1][8]

Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and

strong reducing agents.[8]

Waste Disposal Plan
Collection: Collect all waste material, including contaminated PPE and empty containers, in a

suitable, labeled, and tightly closed container for disposal.[7][8]

Disposal: Dispose of the chemical waste through an approved and licensed hazardous

waste disposal plant.[1][8] Do not release it into the environment.[8]

Emergency Procedures
Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent harm to

personnel and the environment.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6][9] Keep

people away and upwind of the spill.[6]

Ventilate: Ensure the area is adequately ventilated, but avoid actions that could disperse the

chemical dust into the air.

Don PPE: Before attempting cleanup, don the appropriate PPE as specified in the table

above, including respiratory protection if necessary.[9]

Containment: For a solid spill, carefully sweep or shovel the material into a suitable container

for disposal. Avoid generating dust. Use spark-proof tools.[7]
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Cleanup: Once the bulk material is removed, decontaminate the area. Consult the Safety

Data Sheet (SDS) for appropriate neutralizing agents or cleaning solutions.

Disposal: Place all contaminated materials (absorbent, PPE, etc.) into a labeled hazardous

waste container.[9]

Reporting: Report the incident to the appropriate environmental health and safety office.[9]

Spill Detected

Assess Spill Size & Risk
(Is it manageable?)

EVACUATE AREA
Alert others

No

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Yes

Call Emergency Services
& EHS

Contain & Clean Up Spill
- Sweep solid material
- Use spark-proof tools

Collect Waste
- Place all materials in a labeled

hazardous waste container

Decontaminate Area & Equipment

Report Incident

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for handling a 4-Bromobenzenesulfonyl fluoride spill.

First Aid Measures
Immediate medical attention is required for any exposure.[2][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[2] Remove contact lenses if present and easy to do.[1] Seek

immediate medical attention.[2]

Skin Contact: Take off immediately all contaminated clothing.[1] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[2][6] Seek immediate medical

attention.[2]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][2] If

breathing is difficult or has stopped, provide artificial respiration.[2] Seek immediate medical

attention.[2]

Ingestion: Rinse mouth with water.[1][2] Do NOT induce vomiting.[1][2] Never give anything

by mouth to an unconscious person.[7] Call a physician or poison control center immediately.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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